Cas no 104659-81-6 (2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate)

• Product Name: 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate
• CAS No: 104659-81-6
• CID: 4569483
• Update Time: 2025-05-21

2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 2-methyl-1-(4-methylphenyl)-4,6-diphenyl-, tetrafluoroborate(1-) (1:1)
• 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate

Additional information on 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate

Recent Advances in the Study of 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium Tetrafluoroborate (CAS: 104659-81-6)

The compound 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate (CAS: 104659-81-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, characterization, and biological activities. The insights provided here are derived from peer-reviewed publications and industry reports published within the last two years, ensuring the relevance and accuracy of the information.

Recent studies have highlighted the role of 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate as a versatile intermediate in the synthesis of more complex organic molecules. Its pyridinium core, coupled with the tetrafluoroborate anion, imparts stability and reactivity, making it suitable for various chemical transformations. Researchers have successfully employed this compound in the development of novel fluorescent probes, which are instrumental in bioimaging and diagnostic applications. The compound's ability to interact with biological macromolecules, such as DNA and proteins, has also been explored, revealing potential therapeutic avenues.

One of the most notable advancements involves the use of 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate in photodynamic therapy (PDT). A 2023 study demonstrated its efficacy as a photosensitizer, capable of generating reactive oxygen species (ROS) upon light irradiation. This property is particularly valuable in targeting cancer cells, offering a non-invasive treatment option with minimal side effects. The study further elucidated the compound's mechanism of action, providing a foundation for future drug development efforts.

In addition to its therapeutic potential, the compound has been investigated for its role in material science. Its crystalline structure and electronic properties make it a candidate for organic electronic devices, such as light-emitting diodes (LEDs) and sensors. Recent work has focused on optimizing its synthesis to improve yield and purity, addressing previous challenges in large-scale production. These advancements are expected to facilitate its broader adoption in both academic and industrial settings.

Despite these promising developments, challenges remain. The compound's solubility in aqueous media is limited, which may restrict its application in biological systems. Researchers are actively exploring derivatization strategies to enhance its hydrophilicity without compromising its functional properties. Furthermore, comprehensive toxicological studies are needed to ensure its safety for clinical use. Ongoing research aims to address these gaps, paving the way for its potential commercialization.

In conclusion, 2-Methyl-1-(4-methylphenyl)-4,6-diphenylpyridinium tetrafluoroborate (CAS: 104659-81-6) represents a multifaceted compound with significant promise in chemical biology and medicinal chemistry. Its applications span from therapeutic agents to advanced materials, underscoring its versatility. Future research should focus on overcoming existing limitations and expanding its utility, ultimately contributing to the advancement of the field.